methyl 5-amino-1-{3-nitrophenyl}-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: methyl 5-amino-1-(3-nitrophenyl)triazole-4-carboxylate
• InChI: InChI=1S/C10H9N5O4/c1-19-10(16)8-9(11)14(13-12-8)6-3-2-4-7(5-6)15(17)18/h2-5H,11H2,1H3
• InChI Key: IEVWXNHMLSBVJE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N(N=N1)C2=CC(=CC=C2)[N+](=O)[O-])N
• Molecular Formula: C10H9N5O4
• Molecular Weight: 263.21 g/mol

Description

Methyl 5-amino-1-{3-nitrophenyl}-1H-1,2,3-triazole-4-carboxylate is a chemical compound. It is a derivative of 1,2,4-triazole, a class of heterocyclic compounds that contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain. These compounds are known for their versatile biological activities and are present in a number of drug classes.

Synthesis Analysis

Methyl-1H-1,2,4-triazole-3-carboxylate, a related compound, can be synthesized from 5-amino-1,2,4-triazole-3-carboxylic acid via esterification with methanol. This compound is used as a precursor for preparing the nucleoside analogue, Ribavirin.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives has been analyzed in various studies. The crystal structure of methyl-1H-1,2,4-triazole-3-carboxylate, a related compound, has also been analyzed.

Chemical Reactions Analysis

Triazole compounds, including methyl 5-amino-1-{3-nitrophenyl}-1H-1,2,3-triazole-4-carboxylate, are known to undergo various chemical reactions. For instance, 1,2,4-triazole-containing scaffolds can be synthesized using 3-amino-1,2,4-triazole.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives have been studied. For instance, the parent 1H-1,2,3-triazole is a colorless liquid, highly soluble in water, with a density of 1.192, a melting point of 23–25°C, and a boiling point of 203°C.

Mechanism of Action

While the specific mechanism of action for methyl 5-amino-1-{3-nitrophenyl}-1H-1,2,3-triazole-4-carboxylate is not mentioned in the search results, triazole compounds are known to bind with a variety of enzymes and receptors in the biological system, showing versatile biological activities. They have been shown to have promising neuroprotective and anti-inflammatory properties.

Future Directions

The future directions for research on 1,2,4-triazole derivatives, including methyl 5-amino-1-{3-nitrophenyl}-1H-1,2,3-triazole-4-carboxylate, involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds, which would be very useful for the discovery of new drug candidates.